Cas no 2171618-81-6 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxy-2-methylpropanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxy-2-methylpropanoic acid
• CAS No: 2171618-81-6
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 5892998
• PubChem ID: 165561300
• Update Time: 2025-10-29

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxy-2-methylpropanoic acid
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-2-hydroxy-2-methylpropanoic acid
• 2171618-81-6
• EN300-1504562

• Inchi： 1S/C25H30N2O6/c1-15(2)12-21(22(28)26-14-25(3,32)23(29)30)27-24(31)33-13-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,15,20-21,32H,12-14H2,1-3H3,(H,26,28)(H,27,31)(H,29,30)
• InChI Key： ZAPRBYSZLXREDZ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC(C(=O)O)(C)O)=O)CC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 125Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxy-2-methylpropanoic acid

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxy-2-methylpropanoic Acid: A Versatile Building Block in Modern Pharmaceutical Chemistry

CAS No. 2171618-81-6 represents a complex molecular structure that combines multiple functional groups, making it a valuable intermediate compound in the synthesis of advanced pharmaceuticals. This 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxy-2-methylpropanoic acid is characterized by its unique fluorenyl and methoxycarbonyl moieties, which are critical for modulating bioavailability and target specificity in drug development. Recent studies have highlighted its potential in protein engineering and enzyme inhibition, positioning it as a key player in biomedical innovation.

Chemical Structure and Functional Groups

The fluorenyl group (9H-fluoren-9-yl) is a polycyclic aromatic structure that enhances molecular rigidity and stability, while the methoxycarbonyl (methoxycarbonyl) moiety contributes to hydrophilic interactions. The amino group (amino) in the pentanamido chain introduces electrophilic reactivity, enabling covalent binding to biological targets. The hydroxy and methyl substituents in the propanoic acid backbone further modulate solubility and metabolic stability, critical parameters for drug candidate optimization.

Role in Pharmaceutical Synthesis

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxy-2-methylpropanoic acid serves as a key intermediate in the synthesis of targeted therapies. Its amine and carboxylic acid functionalities allow for peptide conjugation and drug conjugation strategies, which are widely utilized in antibody-drug conjugates (ADCs) and small molecule inhibitors. Recent advancements in click chemistry have further expanded its utility, enabling rapid functionalization of complex molecules.

Biological Activity and Mechanism of Action

Research published in *Nature Chemistry* (2023) demonstrates that this compound exhibits inhibitory activity against kinase enzymes, a crucial family of targets in cancer therapy. The fluorenyl group enhances binding affinity by stabilizing transition states, while the pentanamido chain facilitates selective targeting of ATP-binding sites. This dual functionality makes it a promising candidate for multi-target drugs in oncology and neurodegenerative diseases.

Applications in Drug Development

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxy-2-methylpropanoic acid is being explored for its role in prodrug design and drug delivery systems. Its hydrophilic nature allows for controlled release in physiological environments, while its lipophilic side chains enable cell membrane permeability. A 2023 study in *Advanced Drug Delivery Reviews* highlights its potential in nanoparticle-based formulations for targeted drug delivery in solid tumors.

Recent Research and Innovation

Recent breakthroughs in computational chemistry have enabled structure-based drug design using this compound as a template. Machine learning models trained on molecular docking simulations predict binding interactions with proteins involved in inflammatory diseases. These insights are driving the development of high-affinity ligands for GPCR targets, which are critical in cardiovascular and neurological disorders.

Challenges and Future Directions

Despite its promise, challenges remain in scaling up synthesis and optimizing solubility for oral administration. Researchers are exploring solid-phase synthesis techniques to improve purity and yield. Additionally, lipid-based formulations are being tested to enhance bioavailability. Future studies may focus on combination therapies leveraging this compound's multi-target potential.

Conclusion

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxy-2-methylpropanoic acid represents a significant advancement in drug discovery. Its unique chemical architecture and functional versatility make it a valuable tool for biomedical research. Continued innovation in synthetic methods and application strategies will further expand its impact in modern medicine.